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Compound of Interest

Compound Name: 1-Benzoylnaphthalene

Cat. No.: B181615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 1-

Benzoylnaphthalene, specifically its melting and boiling points. 1-Benzoylnaphthalene, also
known as phenyl-1-naphthylketone, is an aromatic ketone with the chemical formula C17H120.
[1] An understanding of its physical characteristics is fundamental for its application in various
research and development contexts, including its use as a building block in organic synthesis.

Core Physical Properties

The melting and boiling points are critical parameters that define the physical state of a
substance under varying temperature and pressure conditions. These properties are essential
for handling, purification, and reaction setup involving 1-Benzoylnaphthalene.

The experimentally determined melting and boiling points for 1-Benzoylnaphthalene are
summarized in the table below.

Physical Property Value Conditions
Melting Point 75.5-76 °C Standard Pressure
Boiling Point 285 °C Standard Pressure
386 °C at 134 Torr
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Note: The significant difference in boiling points is attributed to the different pressures at which
they were measured.

While specific, detailed experimental protocols for the determination of the cited melting and
boiling points are not extensively documented in readily available literature, standard laboratory
procedures are typically employed for such measurements.

Melting Point Determination: A common method for determining the melting point of a
crystalline solid like 1-Benzoylnaphthalene is using a melting point apparatus. In this
procedure, a small, powdered sample of the purified compound is packed into a capillary tube
and heated at a controlled rate. The temperature range over which the substance transitions
from a solid to a liquid is recorded as the melting point. The narrow range of 75.5-76°C
suggests a high purity of the analyzed sample.[2][3]

Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor
pressure equals the pressure surrounding the liquid. For the boiling point at standard
atmospheric pressure (760 Torr), a sample is heated, and the temperature at which vigorous
boiling occurs is recorded. For boiling points at reduced pressures, as seen with the 386°C
value at 134 Torr, a vacuum distillation setup is utilized.[3] This technique is often employed for
compounds that may decompose at their atmospheric boiling point.

Visualization of Key Properties

The following diagram illustrates the relationship between 1-Benzoylnaphthalene and its
fundamental physical properties.
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Caption: Relationship of 1-Benzoylnaphthalene to its melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b181615?utm_src=pdf-body-img
https://www.benchchem.com/product/b181615?utm_src=pdf-body
https://www.benchchem.com/product/b181615?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/69503
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4447368.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4447368_EN.htm
https://www.benchchem.com/product/b181615#physical-properties-of-1-benzoylnaphthalene-melting-point-boiling-point
https://www.benchchem.com/product/b181615#physical-properties-of-1-benzoylnaphthalene-melting-point-boiling-point
https://www.benchchem.com/product/b181615#physical-properties-of-1-benzoylnaphthalene-melting-point-boiling-point
https://www.benchchem.com/product/b181615#physical-properties-of-1-benzoylnaphthalene-melting-point-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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